Cas no 5105-79-3 (tert-Butyl N-Cbz-4-aminobutanoate)

• Product Name: tert-Butyl N-Cbz-4-aminobutanoate
• CAS No: 5105-79-3
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• MDL: MFCD22683325
• CID: 1057319
• PubChem ID: 10637470
• Update Time: 2025-06-07

tert-Butyl N-Cbz-4-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-Cbz-4-aminobutanoate
• 2-Methyl-2-propanyl 4-{[(benzyloxy)carbonyl]amino}butanoate
• 4-benzylamino-azepane-1-carboxylic acid tert-butyl ester
• Cbz-GABA-OtBu
• AKOS027256962
• AC6267
• doi:10.14272/ILYKWFMHSNJPGZ-UHFFFAOYSA-N
• tert-ButylN-Cbz-4-aminobutanoate
• Butyric acid, 4-(carboxyamino)-, 4-benzyl 1-tert-butyl ester
• 1,1-Dimethylethyl 4-[[(phenylmethoxy)carbonyl]amino]butanoate
• SCHEMBL16975020
• 4-(carboxyamino)-Butyric acid 4-benzyl 1-tert-butyl ester
• tert-butyl 4-(phenylmethoxycarbonylamino)butanoate
• 10.14272/ILYKWFMHSNJPGZ-UHFFFAOYSA-N
• tert-butyl 4-(((benzyloxy)carbonyl)amino)butanoate
• CS-0032898
• DTXSID801183257
• 5105-79-3
• ILYKWFMHSNJPGZ-UHFFFAOYSA-N
• A918461
• MFCD22683325
• SY022560

• MDL： MFCD22683325
• Inchi： 1S/C16H23NO4/c1-16(2,3)21-14(18)10-7-11-17-15(19)20-12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,17,19)
• InChI Key： ILYKWFMHSNJPGZ-UHFFFAOYSA-N
• SMILES： O(C(CCCNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16300
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 68.12000
• LogP: 3.23910

Additional information on tert-Butyl N-Cbz-4-aminobutanoate

Introduction to Tert-Butyl N-Cbz-4-aminobutanoate (CAS No. 5105-79-3)

Tert-butyl N-Cbz-4-aminobutanoate, with the chemical formula C₁₁H₁₉N₂O₃ and a CAS number of 5105-79-3, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, also known as N-carbobenzyloxy-4-amino-butyric acid tert-butyl ester, has garnered attention due to its versatile applications in the development of bioactive molecules and peptidomimetics.

The structure of Tert-butyl N-Cbz-4-aminobutanoate features a protected amino group, which is a crucial feature for its use in peptide synthesis. The tert-butyl ester group enhances the stability of the compound, making it an ideal intermediate for various synthetic pathways. This stability is particularly valuable in multi-step synthetic processes where maintaining the integrity of functional groups is essential.

In recent years, there has been a growing interest in the development of novel peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. Tert-butyl N-Cbz-4-aminobutanoate plays a pivotal role in this area due to its ability to serve as a building block for constructing complex peptidomimetic structures. These peptidomimetics have shown promise in various therapeutic applications, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of Tert-butyl N-Cbz-4-aminobutanoate is its utility in solid-phase peptide synthesis (SPPS). In SPPS, protected amino acids are coupled sequentially on a resin support to form longer peptide chains. The use of Tert-butyl N-Cbz-4-aminobutanoate as an intermediate allows for the efficient incorporation of an amino acid residue with a protected side chain, which can be later deprotected under specific conditions to yield the desired peptide.

The compound's significance extends beyond its role in peptide synthesis. It has also been explored in the development of enzyme inhibitors and receptor ligands. For instance, researchers have utilized Tert-butyl N-Cbz-4-aminobutanoate to synthesize derivatives that interact with specific enzymatic targets, leading to potential therapeutic benefits. These derivatives have been investigated for their ability to modulate biological pathways associated with diseases such as cancer and metabolic disorders.

Recent advancements in computational chemistry have further enhanced the utility of Tert-butyl N-Cbz-4-aminobutanoate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These studies have provided valuable information for designing more effective and selective drug candidates. By leveraging computational tools, researchers can optimize the structure of Tert-butyl N-Cbz-4-aminobutanoate derivatives to improve their binding affinity and reduce off-target effects.

The pharmaceutical industry has also recognized the potential of Tert-butyl N-Cbz-4-aminobutanoate in drug discovery programs. Its versatility as a synthetic intermediate has made it a valuable tool for medicinal chemists seeking to develop novel therapeutics. Several academic and industrial research groups have reported on the use of this compound in high-throughput screening (HTS) campaigns to identify lead compounds for various therapeutic indications.

In conclusion, Tert-butyl N-Cbz-4-aminobutanoate (CAS No. 5105-79-3) is a multifaceted compound with significant applications in pharmaceutical chemistry and organic synthesis. Its role as an intermediate in peptide synthesis, peptidomimetic development, and enzyme inhibitor design underscores its importance in drug discovery and development. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its place as a cornerstone in synthetic chemistry.